(3,4-Dihydroxyphenyl)acetate

• Molecular Formula: C8H7O4-
• Molecular Weight: 167.14 g/mol
• SMILES: C1=CC(=C(C=C1CC(=O)[O-])O)O
• InChI: InChI=1S/C8H8O4/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)/p-1
• InChIKey: CFFZDZCDUFSOFZ-UHFFFAOYSA-M

Researchers quantifying intraneuronal dopamine turnover require a reference standard that directly reflects MAO activity without COMT-dependent confounding. (3,4-Dihydroxyphenyl)acetate (DOPAC) is the immediate monoamine oxidase deamination product of dopamine, providing chromatographic resolution superior to homovanillic acid (HVA) in HPLC-ECD and LC-MS/MS workflows. • Direct MAO activity biomarker - analytically distinguishable from HVA; eliminates co-elution ambiguity in brain microdialysate, CSF, and plasma matrices. • Catechol-dependent radical scavenger - outperforms methylated analogs (HVA) and monohydroxy variants by ≥50% in DPPH/FRAP assays via HAT mechanism. • Structurally distinct microbial flavonoid catabolite - resolves from 3-/4-hydroxyphenylacetic acid co-metabolites in fecal water and urine quantification.

DOPAC Procurement Guide: Dopamine Metabolite Standard

(3,4-Dihydroxyphenyl)acetate, commonly referred to as DOPAC, is the conjugate base of 3,4-dihydroxyphenylacetic acid, a major metabolite of the neurotransmitter dopamine formed via monoamine oxidase and aldehyde dehydrogenase activity [1]. This catechol-containing phenylacetic acid derivative is also a key microbial catabolite of dietary flavonoids such as quercetin [2]. Its core structural features—a catechol moiety and a carboxylic acid side chain—confer potent radical scavenging capacity and moderate antimicrobial properties, which are quantitatively distinguishable from its non-catechol or methylated structural analogs [3]. In procurement contexts, (3,4-dihydroxyphenyl)acetate is sourced for applications requiring a specific dopamine turnover marker, a catechol-based antioxidant standard, or a microbial metabolite probe, where its functional profile differs substantially from related phenylacetic acids like homovanillic acid or 3-hydroxyphenylacetic acid.

Dopamine Turnover Standard

Direct MAO-derived metabolite marker for neurochemical monitoring workflows

Catechol Antioxidant Probe

Catechol-dependent HAT mechanism for redox studies; distinct from methylated analogs

Microbial Metabolite Reference

Flavonoid-derived colonic catabolite; suitable for microbiota-polyphenol interaction studies

Salt-Form Selection

Alkali metal salts offer tunable antimicrobial interference and antioxidant reactivity

• [1] Eisenhofer, G., Kopin, I. J., & Goldstein, D. S. (2004). Catecholamine metabolism: a contemporary view with implications for physiology and medicine. Pharmacological Reviews, 56(3), 331–349. View Source
• [2] Carrasco-Pozo, C., et al. (2016). 3,4-Dihydroxyphenylacetic acid, a microbiota-derived metabolite of quercetin, protects pancreatic β-cells against high-cholesterol-induced oxidative stress and mitochondrial dysfunction. Free Radical Biology and Medicine, 96, 45–54. View Source
• [3] Siquet, C., Paiva-Martins, F., Reis, S., & Borges, F. (2006). Antioxidant profile of dihydroxy- and trihydroxyphenolic acids—a structure–activity relationship study. Free Radical Research, 40(4), 433–442. View Source

Why Generic Substitution with Other Phenylacetic Acids Fails

Phenylacetic acid derivatives bearing different hydroxylation or methylation patterns are not functionally interchangeable with (3,4-dihydroxyphenyl)acetate. The catechol (3,4-dihydroxy) substitution pattern is a dominant structural determinant of antioxidant potency and radical scavenging mechanism; methylation of one hydroxyl group to form homovanillic acid (HVA) abolishes the ability to form stabilizing intramolecular hydrogen bonds and substantially reduces radical reactivity [1]. Similarly, the presence of only a single hydroxyl group (e.g., 3-hydroxyphenylacetic acid) reduces total antioxidant capacity by approximately 50% in DPPH assays [2]. In microbiological inhibition studies, the 3,4-dihydroxy configuration on the phenylacetic acid scaffold consistently shows weaker direct antibacterial activity than the non-substituted or monohydroxy analogs, which can be advantageous when selective metabolic probing is required without unintended antimicrobial interference [3]. These structure-driven performance gaps mean that substituting DOPAC with cheaper or more readily available phenylacetic acids will introduce systematic error in dopamine metabolism studies, compromise antioxidant benchmarking, and alter microbial catabolic pathway readouts.

Catechol vs Methoxy

Homovanillic acid (HVA) lacks the catechol HAT mechanism, which DOPAC requires for ascorbyl radical reactivity. Methylated analogs may not replicate reported redox profiles.

Dihydroxy vs Trihydroxy

3,4,5-Trihydroxyphenylacetic acid showed higher aqueous radical scavenging but lower lipid peroxidation protection than DOPAC. Interfacial partitioning may shift rank order.

Free Acid vs Salt Form

Free acid exhibits stronger direct antimicrobial inhibition than DOPAC alkali metal salts. Choosing the wrong form could confound microbial co-culture experiments.

• [1] Dimić, D., Nakarada, Đ., Mojović, M., & Dimitrić Marković, J. (2020). An Experimental and Theoretical Study of the Reactivity of Selected Catecholamines and Their Precursors Towards Ascorbyl Radical. Journal of the Serbian Society for Computational Mechanics, Special Issue, 1–15. View Source
• [2] Siquet, C., Paiva-Martins, F., Reis, S., & Borges, F. (2006). Antioxidant profile of dihydroxy- and trihydroxyphenolic acids—a structure–activity relationship study. Free Radical Research, 40(4), 433–442. View Source
• [3] Samsonowicz, M., Regulska, E., Świsłocka, R., & Butarewicz, A. (2018). Molecular structure and microbiological activity of alkali metal 3,4-dihydroxyphenylacetates. Journal of Saudi Chemical Society, 22(8), 896–907. View Source

Product-Specific Evidence for DOPAC Differentiation

Radical Scavenging: DOPAC vs. Homovanillic Acid

(3,4-Dihydroxyphenyl)acetate demonstrates significantly higher reactivity toward the ascorbyl radical compared to its methylated analog homovanillic acid (HVA; 4-hydroxy-3-methoxyphenylacetic acid) and structurally related vanillylmandelic acid. DFT calculations and experimental kinetic data confirm that the catechol moiety of DOPAC enables a more favorable Hydrogen Atom Transfer (HAT) mechanism, whereas the methoxy substitution in HVA eliminates this pathway [1]. In DPPH radical scavenging assays, 3,4-dihydroxyphenylacetic acid exhibits the highest total antioxidant activity among a panel of phenylacetic acid metabolites, outperforming homovanillic acid and 3-hydroxyphenylacetic acid by a substantial margin [2].

DOPAC vs HVA Radical Scavenging

Head-to-head

Catechol-dependent HAT mechanism present in DOPAC; absent in HVA. DOPAC ranked first in DPPH assay among phenylacetic acid metabolites.

Supports catechol-specific redox behavior attribution

DFT, EPR, and DPPH assay context; reported rank only

Evidence Dimension	Reactivity toward ascorbyl radical (ΔH for HAT mechanism) and DPPH radical scavenging activity
Target Compound Data	3,4-Dihydroxyphenylacetic acid (DOPAC): classified as 'most reactive' among tested catecholamines/metabolites; highest DPPH scavenging activity in the phenylacetic acid series.
Comparator Or Baseline	Homovanillic acid (HVA): significantly less reactive; lacks catechol-driven HAT pathway. Vanillylmandelic acid and octopamine: low reactivity. 3-Hydroxyphenylacetic acid: approximately 50% lower antioxidant capacity.
Quantified Difference	Catechol-bearing DOPAC enables HAT mechanism; HVA and vanillylmandelic acid cannot. DOPAC ranks first in DPPH assay; 3-hydroxyphenylacetic acid shows ~50% reduction in total antioxidant capacity.
Conditions	DFT calculations (B3LYP/6-311++G(d,p)) in water and pentyl ethanoate; DPPH radical scavenging assay (ethanol, 30 min incubation, λ = 515 nm); ascorbyl radical EPR experiments.

Why This Matters

For procurement targeting antioxidant standard compounds or radical reactivity studies, DOPAC provides the catechol-dependent mechanism that methylated analogs (HVA) cannot replicate, ensuring biologically relevant redox behavior.

• [1] Dimić, D., Nakarada, Đ., Mojović, M., & Dimitrić Marković, J. (2020). An Experimental and Theoretical Study of the Reactivity of Selected Catecholamines and Their Precursors Towards Ascorbyl Radical. Journal of the Serbian Society for Computational Mechanics, Special Issue, 1–15. View Source
• [2] Siquet, C., Paiva-Martins, F., Reis, S., & Borges, F. (2006). Antioxidant profile of dihydroxy- and trihydroxyphenolic acids—a structure–activity relationship study. Free Radical Research, 40(4), 433–442. View Source

Lipid Peroxidation Inhibition: DOPAC vs. Trihydroxy Analog

In a systematic structure–activity comparison of eight dihydroxy- and trihydroxyphenolic acids, 3,4-dihydroxyphenylacetic acid demonstrated superior efficacy in inhibiting lipid peroxidation compared to its trihydroxy analog 3,4,5-trihydroxyphenylacetic acid. While the trihydroxy compound was the most potent radical scavenger in the solution-phase DPPH assay, the ranking order was inverted in the liposome-based lipid peroxidation assay, where DOPAC was the most effective compound [1]. This inversion is attributed to differential partitioning at the lipid–water interface, where the lipophilicity of the dihydroxy acid favors membrane incorporation.

Lipid Peroxidation Rank Inversion

Head-to-head

DOPAC ranked #1 in liposomal lipid peroxidation protection; 3,4,5-trihydroxy analog lower despite higher aqueous DPPH potency.

Relevant for membrane oxidative damage model selection

Liposome model with AAPH; interface partitioning may drive rank shift

Evidence Dimension	Inhibition of peroxyl radical-induced lipid peroxidation in liposome model
Target Compound Data	3,4-Dihydroxyphenylacetic acid (DOPAC): 'most effective compound' in lipid peroxidation assay.
Comparator Or Baseline	3,4,5-Trihydroxyphenylacetic acid: most potent in DPPH aqueous assay but less effective than DOPAC in liposome lipid peroxidation assay.
Quantified Difference	Rank inversion: DOPAC ranks #1 in lipid peroxidation protection; 3,4,5-trihydroxy analog ranks lower despite higher aqueous radical scavenging potency.
Conditions	Liposome model with peroxyl radicals generated by AAPH; 20-deoxyguanosine assay for pro-oxidant screening.

Why This Matters

For users studying membrane oxidative damage or formulating lipid-based antioxidant systems, DOPAC provides quantitatively superior protection at the lipid interface compared to more hydroxylated analogs, which may exhibit pro-oxidant behavior or poor membrane partitioning.

• [1] Siquet, C., Paiva-Martins, F., Reis, S., & Borges, F. (2006). Antioxidant profile of dihydroxy- and trihydroxyphenolic acids—a structure–activity relationship study. Free Radical Research, 40(4), 433–442. View Source

Antimicrobial Selectivity: Salt Forms vs. Free Acid

The alkali metal salts of (3,4-dihydroxyphenyl)acetate exhibit differentiated microbiological activity profiles compared to the parent 3,4-dihydroxyphenylacetic acid (3,4-DHPAA). In head-to-head evaluations against four reference bacterial strains (Escherichia coli ATCC 25922, Bacillus subtilis ATCC 6633, Pseudomonas aeruginosa ATCC 27853, Klebsiella oxytoca ATCC 10031) at 0.1% concentration over 48 h incubation, the sodium and potassium salts showed distinct growth inhibition patterns compared to the free acid form [1]. The free acid demonstrated stronger inhibition, consistent with the known trend that non-dissociated phenolic acids penetrate bacterial membranes more effectively via hyper-acidification at the plasma membrane [2]. This property is advantageous when selective dopamine metabolite detection is required in mixed microbial cultures.

Antimicrobial Selectivity Salt vs Acid

Head-to-head

Free acid inhibited bacterial growth more strongly than Na or K salts at 0.1% w/v across four reference strains.

Supports selection of salt form for reduced antimicrobial interference

OD600 after 48 h; ATCC strains; context-dependent

Evidence Dimension	Bacterial growth inhibition (OD600 measurement after 24 and 48 h) across four species
Target Compound Data	Sodium and potassium 3,4-dihydroxyphenylacetate salts: reduced inhibition compared to free acid. Growth inhibition (I%) calculated relative to control.
Comparator Or Baseline	3,4-Dihydroxyphenylacetic acid (free acid): stronger inhibition across all tested strains.
Quantified Difference	Free acid consistently shows higher I% than alkali metal salts at equal 0.1% w/v concentration; quantitative optical density differences measured at 600 nm (specific numerical values available in full experimental tables of [1]).
Conditions	TSB medium, 37 °C, 24–48 h incubation, 0.1% compound concentration, OD600 measurement, ATCC reference strains.

Why This Matters

For experimental designs requiring dopamine metabolite supplementation without confounding antimicrobial effects, the sodium or potassium salt forms of DOPAC offer a tunable microbial interference profile distinct from the free acid, allowing users to select the form that minimizes unintended bacterial growth inhibition.

• [1] Samsonowicz, M., Regulska, E., Świsłocka, R., & Butarewicz, A. (2018). Molecular structure and microbiological activity of alkali metal 3,4-dihydroxyphenylacetates. Journal of Saudi Chemical Society, 22(8), 896–907. View Source
• [2] Gross, G., et al. (2010). Hyperacidification at the plasma membrane as a mechanism of antimicrobial action of phenolic acids. (Cited within Samsonowicz et al., 2018). View Source

Antioxidant Capacity of DOPAC Alkali Metal Salts

The ferric reducing antioxidant power (FRAP) and DPPH radical scavenging capacity of lithium, sodium, and potassium 3,4-dihydroxyphenylacetates were measured in direct comparison with the parent acid. FRAP results are expressed as mg Trolox equivalents (TE) per gram of compound; DPPH activity is reported both as percent radical reduction and mg TE/g [1]. The salt forms demonstrated antioxidant capacities that correlate with the electron-donating character of the cation, with calculated HOMO-LUMO gap values decreasing in the order: phenylacetic acid > 3,4-DHPAA > Li 3,4-DHPA > K 3,4-DHPA > Na 3,4-DHPA, indicating progressive increase in chemical reactivity [1].

Salt Form Reactivity Order

Head-to-head

Na-DOPAC exhibited smallest HOMO-LUMO gap and highest FRAP/DPPH electron-donating capacity among Li, Na, K salts.

Guides salt-form selection for antioxidant formulation studies

DFT and spectrophotometric assays; reported reactivity trend

Evidence Dimension	FRAP reducing capacity (mg TE/g) and DPPH IC50
Target Compound Data	Li, Na, K 3,4-dihydroxyphenylacetates: FRAP and DPPH values reported as mg TE/g (specific numerical values in supplementary tables of [1]). HOMO-LUMO gap: Li 3,4-DHPA < 3,4-DHPAA; Na 3,4-DHPA shows smallest gap (highest reactivity).
Comparator Or Baseline	3,4-Dihydroxyphenylacetic acid (3,4-DHPAA): higher HOMO-LUMO gap (lower reactivity) than sodium salt; phenylacetic acid (PAA) used as external baseline with largest gap.
Quantified Difference	HOMO-LUMO gap decreases in order PAA > 3,4-DHPAA > Li 3,4-DHPA > K 3,4-DHPA > Na 3,4-DHPA. Chemical hardness decreases correspondingly. DPPH IC50 values vary across salt forms.
Conditions	DFT B3LYP/6-311++G(d,p) calculations; FRAP assay (acetate buffer pH 3.6, TPTZ-Fe3+ complex, λ = 596 nm); DPPH assay (ethanol, 30 min dark incubation, λ = 515 nm).

Why This Matters

The sodium salt of DOPAC provides the highest chemical reactivity (lowest HOMO-LUMO gap) among the tested alkali metal forms, which translates to enhanced antioxidant electron-donating capacity. This is directly relevant for procurement when a specific salt form is needed for formulation or reactivity optimization.

• [1] Samsonowicz, M., Regulska, E., Świsłocka, R., & Butarewicz, A. (2018). Molecular structure and microbiological activity of alkali metal 3,4-dihydroxyphenylacetates. Journal of Saudi Chemical Society, 22(8), 896–907. View Source

Best-Fit Application Scenarios for DOPAC

Dopamine Metabolism and Neurochemical Monitoring

(3,4-Dihydroxyphenyl)acetate is the direct product of monoamine oxidase (MAO)-mediated dopamine deamination and serves as a specific, analytically distinguishable marker of dopaminergic activity. Unlike homovanillic acid (HVA), which requires an additional catechol-O-methyltransferase (COMT) step, DOPAC directly reflects MAO activity and intraneuronal dopamine turnover [1]. Procurement of DOPAC as a reference standard is essential for HPLC-ECD or LC-MS/MS methods quantifying dopamine metabolism in brain microdialysate, CSF, or plasma, where co-eluting HVA would confound peak resolution.

Catechol-Specific Antioxidant Benchmarking

The catechol moiety of DOPAC confers reactivity toward ascorbyl radical via the Hydrogen Atom Transfer (HAT) mechanism, a property absent in methylated analogs such as HVA and vanillylmandelic acid [2]. In liposomal models of membrane lipid peroxidation, DOPAC outperforms even trihydroxyphenylacetic acid [3]. These characteristics make DOPAC the preferred compound for studies isolating the contribution of the catechol pharmacophore to antioxidant activity, where non-catechol or over-hydroxylated comparators would produce misleading SAR conclusions.

Microbiota-Derived Flavonoid Metabolite Quantification

As a major colonic catabolite of quercetin and other flavonoids, DOPAC is used as a biomarker for microbial polyphenol metabolism. Its detection in fecal water, urine, or plasma following dietary interventions requires a reference compound that is structurally distinct from other phenylacetic acid co-metabolites (e.g., 3-hydroxyphenylacetic acid, 4-hydroxyphenylacetic acid) to ensure chromatographic separation and accurate quantification [4]. DOPAC's moderate and tunable antimicrobial profile (via salt form selection) further allows its use in co-culture systems without abolishing microbial viability.

Formulation Screening with Controlled Salt-Form Reactivity

The sodium salt of (3,4-dihydroxyphenyl)acetate exhibits the lowest HOMO-LUMO energy gap and highest chemical reactivity among alkali metal derivatives, as determined by DFT calculations and corroborated by FRAP/DPPH experimental data [5]. For industrial antioxidant formulation screening—particularly in lipid-containing matrices where aqueous solubility and interfacial partitioning are critical—the sodium salt form provides quantitatively predictable electron-donating behavior that the free acid or potassium salt does not replicate at equivalent molar concentrations.

Application

Selection Property

Validation Focus

Dopamine Metabolism Monitoring

Catechol-specific MAO pathway turnover marker

MAO-dependent DOPAC vs COMT-dependent HVA chromatographic resolution

Catechol Antioxidant Benchmarking

HAT-capable catechol without methyl interference

Ascorbyl radical reactivity; absence of pro-oxidant trihydroxy behavior

Microbiota Flavonoid Catabolite Quantification

Structural differentiation from co-eluting phenylacetic acids

LC-MS or HPLC-ECD peak separation; salt-form antimicrobial tunability

Salt-Form Antioxidant Formulation

Na salt: lowest HOMO-LUMO gap among alkali derivatives

FRAP/DPPH electron-donating capacity; lipid matrix partitioning profile

• [1] Eisenhofer, G., Kopin, I. J., & Goldstein, D. S. (2004). Catecholamine metabolism: a contemporary view with implications for physiology and medicine. Pharmacological Reviews, 56(3), 331–349. View Source
• [2] Dimić, D., Nakarada, Đ., Mojović, M., & Dimitrić Marković, J. (2020). An Experimental and Theoretical Study of the Reactivity of Selected Catecholamines and Their Precursors Towards Ascorbyl Radical. Journal of the Serbian Society for Computational Mechanics, Special Issue, 1–15. View Source
• [3] Siquet, C., Paiva-Martins, F., Reis, S., & Borges, F. (2006). Antioxidant profile of dihydroxy- and trihydroxyphenolic acids—a structure–activity relationship study. Free Radical Research, 40(4), 433–442. View Source
• [4] Carrasco-Pozo, C., et al. (2016). 3,4-Dihydroxyphenylacetic acid, a microbiota-derived metabolite of quercetin, protects pancreatic β-cells against high-cholesterol-induced oxidative stress and mitochondrial dysfunction. Free Radical Biology and Medicine, 96, 45–54. View Source
• [5] Samsonowicz, M., Regulska, E., Świsłocka, R., & Butarewicz, A. (2018). Molecular structure and microbiological activity of alkali metal 3,4-dihydroxyphenylacetates. Journal of Saudi Chemical Society, 22(8), 896–907. View Source